Thieno[2,3-b]pyridine-2-carbaldehyde

• IUPAC Name: thieno[2,3-b]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H5NOS/c10-5-7-4-6-2-1-3-9-8(6)11-7/h1-5H
• InChI Key: HGZQKYOLRLVMHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2)C=O
• Molecular Formula: C8H5NOS
• DSSTOX Substance ID: DTXSID50302647
• Molecular Weight: 163.20 g/mol
• CAS RN: 53174-98-4

Description

Synthesis Analysis

Thieno[2,3-b]pyridine derivatives have been synthesized through various methods. One approach involves intramolecular cyclization of substituted methylthio-pyrimidinecarbaldehyde and carbonitrile intermediates derived from chloropyrimidine carbaldehydes and methyl thioglycolate . Another method includes multicomponent condensation reactions of aromatic and heteroaromatic aldehydes with cyanothioacetamide, acetoacetanilides, and alkylating agents . Additionally, a rapid synthesis technique for thieno[2,3-c]pyridine and its 2-sub

Scientific Research Applications

Synthesis of Complex Molecules

Researchers have developed new approaches to synthesize functional derivatives of thieno[2,3-b]pyridine compounds. For example, Dotsenko et al. (2018) described a method for sequential reactions leading to the formation of new derivatives with potential applications in various fields, including materials science and pharmaceuticals (Dotsenko et al., 2018). Similarly, Graulich and Liégeois (2004) achieved a convenient preparation of thieno[2,3-c]pyridine and its 2-substituted derivatives, showcasing the adaptability of these compounds in synthesizing novel chemical structures (Graulich & Liégeois, 2004).

Coordination Chemistry

Thieno[2,3-b]pyridine derivatives have been used as ligands in coordination chemistry, highlighting their potential in creating complex metallo-organic structures. Halgas et al. (2009) synthesized new Cu(II), Co(II), and Ni(II) complexes, demonstrating the utility of these compounds in the synthesis of coordination compounds, which could have implications for catalysis and material sciences (Halgas et al., 2009).

Anticancer Activity

Research into the biological activities of thieno[2,3-b]pyridine derivatives has identified their potential anticancer properties. Haverkate et al. (2021) discussed strategies for generating analogues with improved aqueous solubility while retaining potent anti-proliferative actions, indicating the relevance of these compounds in therapeutic applications (Haverkate et al., 2021).

Organic Light-Emitting Diodes (OLEDs)

In material science, thieno[2,3-b]pyridine derivatives have been investigated for their application in OLEDs. Lee and Lee (2013) synthesized new derivatives showing high triplet energy, making them effective as host materials for green and blue phosphorescent OLEDs with high quantum efficiency, which underscores their potential in advanced electronic and photonic technologies (Lee & Lee, 2013).

Mechanism of Action

Target of Action

Thieno[2,3-b]pyridine-2-carbaldehyde is a member of the thieno[2,3-b]pyridine family of compounds . These compounds have been found to target phosphoinositide-specific phospholipase C (pi-PLC) enzymes . The pi-PLC enzymes are considered promising anticancer targets due to their role in cell motility, which is crucial for the invasion and dissemination of tumor cells .

Mode of Action

It is believed to inhibit the activity of pi-plc enzymes . This inhibition disrupts the normal functioning of these enzymes, leading to changes in cell motility and potentially preventing the spread of cancer cells .

Biochemical Pathways

This compound, through its action on pi-PLC enzymes, affects the phosphoinositide signaling pathway . This pathway plays a key role in various cellular functions, including cell growth and differentiation. By inhibiting pi-PLC, this compound can disrupt these processes, potentially leading to the inhibition of tumor growth and spread .

Pharmacokinetics

It is known that the compound’s solubility can be improved using cyclodextrin, a common method for enhancing the bioavailability of drugs . This suggests that this compound may have good absorption, distribution, metabolism, and excretion (ADME) properties when administered with cyclodextrin .

Result of Action

The primary result of this compound’s action is the inhibition of cell motility, which is crucial for the invasion and dissemination of tumor cells . This can lead to the inhibition of tumor growth and spread . Additionally, this compound has been found to have antitumor activity on numerous tumor cell lines .

Safety and Hazards

Thieno[2,3-b]pyridine-2-carbaldehyde is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

Thieno[2,3-b]pyridine derivatives have shown significant pharmacological and biological utility, which makes them an important class of heterocyclic compounds. Future research could focus on further exploring their potential in various therapeutic applications, such as anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities.